Cas no 1394346-72-5 (Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-)

• Product Name: Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-
• CAS No: 1394346-72-5
• MF: C₁₃H₈ClF₂NO₂
• MW: 283.657929420471
• CID: 2140754
• Update Time: 2023-11-19

Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-((2,4-difluoro-phenyl)amino)-benzoic acid
• CID 90001026
• Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-

• Inchi： 1S/C13H8ClF2NO2/c14-10-3-2-8(6-9(10)13(18)19)17-12-4-1-7(15)5-11(12)16/h1-6,17H,(H,18,19)
• InChI Key： WQQMODSJXVODEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NC1C=CC(=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 5.2
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 381.2±42.0 °C(Predicted)
• pka: 2.91±0.25(Predicted)